Cas no 119301-02-9 (Octanediimidamide)
Octanediimidamide structure
Product Name:Octanediimidamide
CAS No:119301-02-9
MF:C8H18N4
MW:170.255321025848
CID:132161
PubChem ID:4386521
Update Time:2025-04-19
Octanediimidamide Chemical and Physical Properties
Names and Identifiers
-
- Octanediimidamide
- 1,6-DIAMIDINOHEXANE
- Octandiamidin
- octanediamidine
- Suberamidine(6CI)
- Suberinsaeureamidin
- AKOS006295192
- CHEMBL105668
- 1,7-diimino-1,7-octanediamine
- 119301-02-9
- DTXSID60402723
- BDBM50032477
- SCHEMBL23668354
- D33122
-
- Inchi: 1S/C8H18N4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H3,9,10)(H3,11,12)
- InChI Key: BVHMSBKWWMXRLG-UHFFFAOYSA-N
- SMILES: NC(CCCCCCC(=N)N)=N
Computed Properties
- Exact Mass: 170.15300
- Monoisotopic Mass: 170.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 99.7Ų
Experimental Properties
- PSA: 99.74000
- LogP: 2.79900
Octanediimidamide Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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